Cas no 100132-74-9 (2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol hydrochloride)

• Product Name: 2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol hydrochloride
• CAS No: 100132-74-9
• MF: C₁₀H₁₆ClNO₄S
• MW: 281.75634098053
• MDL: MFCD29066707
• CID: 5204982
• Update Time: 2026-03-06

2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol hydrochloride

• MDL： MFCD29066707
• Inchi： 1S/C10H15NO4S.ClH/c1-16(14,15)8-4-2-7(3-5-8)10(13)9(11)6-12;/h2-5,9-10,12-13H,6,11H2,1H3;1H
• InChI Key： LDWKRIYCDUIKKD-UHFFFAOYSA-N
• SMILES： Cl.S(C)(C1C=CC(=CC=1)C(C(CO)N)O)(=O)=O

Computed Properties

• Exact Mass: 281.049
• Monoisotopic Mass: 281.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds